Cas no 212374-18-0 (1-hydroxyisoquinoline-5-carboxylic acid)

• Product Name: 1-hydroxyisoquinoline-5-carboxylic acid
• CAS No: 212374-18-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD12024482
• CID: 1026050
• PubChem ID: 40152038
• Update Time: 2025-11-01

1-hydroxyisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2-dihydroisoquinoline-5-carboxylic acid
• 1-Hydroxyisoquinoline-5-carboxylic acid
• 1-oxo-2H-isoquinoline-5-carboxylic acid
• 1,2-Dihydro-1-oxo-5-isoquinolinecarboxylic acid
• MLQUDHWCGDWPDJ-UHFFFAOYSA-N
• BDBM50341875
• FCH1144671
• OR302690
• AX8220641
• 1,2-dihydro-1-oxoisoquinoline-5-carboxylic acid
• 1-Oxo-1,2-dihydroisoquinoline-5-carboxylicacid
• DB-066461
• AC-31849
• AS-67299
• CS-0103319
• AKOS015855692
• AKOS025213459
• CHEMBL1767062
• 1-oxoisoquinoline-5-carboxylic acid
• DTXSID60653975
• A815213
• MFCD22375646
• AB92271
• SCHEMBL1893432
• AMY5552
• 212374-18-0
• 1-hydroxyisoquinoline-5-carboxylic acid

• MDL： MFCD12024482
• Inchi： 1S/C10H7NO3/c12-9-7-2-1-3-8(10(13)14)6(7)4-5-11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： MLQUDHWCGDWPDJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C(=O)O)C=2C=CN1

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.9

Experimental Properties

• Density: 1.405
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-hydroxyisoquinoline-5-carboxylic acid

1-Hydroxyisoquinoline-5-carboxylic Acid (CAS No. 212374-18-0): A Comprehensive Overview

1-Hydroxyisoquinoline-5-carboxylic acid (CAS No. 212374-18-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-hydroxyisoquinoline-5-carboxylic acid consists of a hydroxy group and a carboxylic acid group attached to an isoquinoline ring. The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxy and carboxylic acid groups further enhances the compound's reactivity and solubility, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 1-hydroxyisoquinoline-5-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-hydroxyisoquinoline-5-carboxylic acid and its derivatives could be valuable candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-hydroxyisoquinoline-5-carboxylic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings open up new avenues for the development of targeted cancer therapies using 1-hydroxyisoquinoline-5-carboxylic acid-based compounds.

The pharmacokinetic properties of 1-hydroxyisoquinoline-5-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic chemistry, several methods have been developed for the efficient synthesis of 1-hydroxyisoquinoline-5-carboxylic acid. One notable approach involves the condensation of 5-bromoisoquinolinone with hydroxylamine followed by oxidative decarboxylation to yield the desired product. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The versatility of 1-hydroxyisoquinoline-5-carboxylic acid extends beyond its direct biological activities. It serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a starting material to synthesize novel isoquinoline derivatives with improved potency and selectivity against specific targets. These derivatives have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential.

In conclusion, 1-hydroxyisoquinoline-5-carboxylic acid (CAS No. 212374-18-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of modern medicine.